Cas no 62409-76-1 (Butanoic acid, 4-[(phenylthioxomethyl)thio]-, methyl ester)

• Product Name: Butanoic acid, 4-[(phenylthioxomethyl)thio]-, methyl ester
• CAS No: 62409-76-1
• MF: C₁₂H₁₄O₂S₂
• MW: 254.368360996246
• CID: 445714
• Update Time: 2024-01-29

Butanoic acid, 4-[(phenylthioxomethyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(phenylthioxomethyl)thio]-, methyl ester

• Inchi： 1S/C12H14O2S2/c1-14-11(13)8-5-9-16-12(15)10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3
• InChI Key： XZGDYGWCRDAXTJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCSC(C1=CC=CC=C1)=S

Computed Properties

• Exact Mass: 254.04362

Experimental Properties

• Density: 1.198±0.06 g/cm3(Predicted)
• Boiling Point: 366.7±44.0 °C(Predicted)
• PSA: 26.3